4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide

• IUPAC Name: 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide
• InChI: InChI=1S/C20H19F2N3O2/c1-14-23-9-10-25(14)13-16-4-2-3-15(11-16)12-24-19(26)17-5-7-18(8-6-17)27-20(21)22/h2-11,20H,12-13H2,1H3,(H,24,26)
• InChI Key: MLIOWTOTVFMQOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2=CC=CC(=C2)CNC(=O)C3=CC=C(C=C3)OC(F)F
• Molecular Formula: C20H19F2N3O2
• Molecular Weight: 371.4 g/mol

Description

4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide, also known as DFB, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. In Alzheimer's disease research, 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been shown to inhibit the aggregation of amyloid-beta peptides by binding to their hydrophobic regions. In inflammation research, 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been shown to inhibit the activation of nuclear factor kappa B, a transcription factor involved in the regulation of inflammation.
Biochemical and Physiological Effects:
4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the inhibition of angiogenesis, the inhibition of amyloid-beta aggregation, and the inhibition of pro-inflammatory cytokine production.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide in lab experiments is its ability to selectively target specific enzymes and signaling pathways, which can help researchers to better understand the underlying mechanisms of various diseases. However, one of the limitations of using 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide, including the development of more selective and potent analogs, the exploration of its potential applications in other fields of scientific research, and the investigation of its potential as a therapeutic agent for various diseases. Additionally, more research is needed to better understand the mechanism of action of 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide and its potential side effects.

Synthesis Methods

4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide can be synthesized using a variety of methods, including the reaction of 4-(difluoromethoxy)benzoic acid with N-[(3-bromophenyl)methyl]-2-methylimidazole in the presence of a base such as potassium carbonate. Another method involves the reaction of 4-(difluoromethoxy)benzoic acid with 3-[(2-methylimidazol-1-yl)methyl]benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide.

Scientific Research Applications

4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been studied extensively for its potential applications in various fields of scientific research, including cancer treatment, Alzheimer's disease, and inflammation. In cancer research, 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of the disease. In inflammation research, 4-(difluoromethoxy)-N-[[3-[(2-methylimidazol-1-yl)methyl]phenyl]methyl]benzamide has been shown to inhibit the production of pro-inflammatory cytokines.